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Cat. No.: B576578 Get Quote

An In-depth Technical Guide to Gold Selenate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of gold selenate,

focusing on its chemical formula and molecular weight.

Chemical Formula
The empirical chemical formula for gold(III) selenate is Au₂ (SeO₄)₃.[1][2] This formula indicates

that the molecule is composed of two gold (Au) cations and three selenate (SeO₄) polyatomic

anions.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular weight of gold selenate is approximately 822.8 g/mol .[1][3] A detailed

breakdown of the molecular weight calculation is provided in the table below.
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Gold Au 2
196.967[4][5][6]

[7]
393.934

Selenium Se 3
78.971[8][9][10]

[11]
236.913

Oxygen O 12
15.999[12][13]

[14][15]
191.988

Total 822.835

Note: The calculated molecular weight may vary slightly depending on the precision of the

atomic weights used.

Synthesis of Gold Selenate
While detailed experimental protocols for various applications of gold selenate are not widely

documented in publicly available literature, its synthesis has been described. One method

involves the reaction of gold with hot, concentrated selenic acid.[16]
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Caption: Synthesis of Gold(III) Selenate.

The reaction is as follows:

2 Au + 6 H₂SeO₄ → Au₂(SeO₄)₃ + 3 H₂SeO₃ + 3 H₂O[16]

This reaction produces a reddish-yellow solution of gold(III) selenate, along with selenous acid

and water as byproducts.[16]

Experimental Protocols and Applications
Detailed experimental protocols concerning the use of gold selenate in areas such as

signaling pathways or as a therapeutic agent are not readily available in the surveyed literature.

Gold selenate is described as small, yellow crystals that are soluble in sulfuric and nitric acids

but insoluble in water.[3] It is also noted to decompose in light.[3] Further research would be

required to establish its biological activity and potential applications in drug development. Due

to the general toxicity associated with selenium compounds, any handling or experimentation

should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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